![molecular formula C5H8O4 B1258994 3-Deoxy-d-glycero-pentos-2-ulose](/img/structure/B1258994.png)
3-Deoxy-d-glycero-pentos-2-ulose
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Overview
Description
(S)-4,5-dihydroxy-2-oxopentanal is a ketoaldopentose and deoxypentose that is 2-oxopentanal that is substituted at positions 4 and 5 by hydroxy groups (the 4S) enantiomer). It is a 2-oxo aldehyde, a primary alcohol, a secondary alcohol, a glycol, a ketoaldopentose and a deoxypentose.
Scientific Research Applications
Synthesis and Chemical Properties
3-Deoxy-d-glycero-pentos-2-ulose has been synthesized through various chemical processes. A notable method involves heating aqueous solutions of different sugars with specific reagents, leading to the formation of this compound among other compounds (Khadem, Horton, Meshreki, & Nashed, 1971). This synthesis route highlights the compound's formation under specific chemical conditions.
Biological Interactions and Effects
In biological contexts, this compound has been associated with reactions involving aldose reductase, an enzyme relevant in mammalian tissues. This compound, along with others, is reduced by aldose reductase, suggesting a role in in vivo biochemical processes (Kotecha, Feather, Kubiseski, & Walton, 1996).
Radiochemistry and DNA Interactions
Research has shown that this compound is one of the products formed when D-ribose is irradiated in aqueous solutions. This finding is significant in understanding the compound's role in radiation chemistry, particularly in relation to DNA and its components (von Sonntag & Dizdaroglu, 1977).
Enzymatic Processing
The compound has been identified as a product in enzymatic reactions, particularly with ADP-ribosyl protein lyase. This enzyme cleaves a bond in ADP-ribose, producing this compound, among other products. This finding is crucial for understanding certain enzymatic pathways (Oka, Ueda, Hayaishi, Komura, & Nakanishi, 1984).
Radiation-Induced Chemical Transformations
The compound also appears as a product in studies involving the radiation chemistry of DNA and its model compounds. These studies provide insights into how radiation affects DNA and its sugar components, with this compound being one of the resultant molecules (Dizdaroglu, Schulte‐Frohlinde, & Sonntag, 1975); (Dizdaroglu, Neuwald, & Sonntag, 1976).
properties
Molecular Formula |
C5H8O4 |
---|---|
Molecular Weight |
132.11 g/mol |
IUPAC Name |
(4S)-4,5-dihydroxy-2-oxopentanal |
InChI |
InChI=1S/C5H8O4/c6-2-4(8)1-5(9)3-7/h2,5,7,9H,1,3H2/t5-/m0/s1 |
InChI Key |
QFNWRVAZZYFNCF-YFKPBYRVSA-N |
Isomeric SMILES |
C([C@@H](CO)O)C(=O)C=O |
SMILES |
C(C(CO)O)C(=O)C=O |
Canonical SMILES |
C(C(CO)O)C(=O)C=O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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